N-(3-acetylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C24H26N4O3/c1-16-6-8-18(9-7-16)23-26-24(31-27-23)19-10-12-28(13-11-19)15-22(30)25-21-5-3-4-20(14-21)17(2)29/h3-9,14,19H,10-13,15H2,1-2H3,(H,25,30)
• InChI Key: IGEOXYYFJDVEKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol
• CAS No.: 1251552-87-0

Description

N-(3-acetylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is a useful research compound. Its molecular formula is C24H26N4O3 and its molecular weight is 418.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Synthesis of N-substituted Acetamide Derivatives of Azinane-bearing 1,3,4-oxadiazole Nucleus and Screening for Antibacterial Activity This study aimed to synthesize acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The synthesized compounds, including structures analogous to N-(3-acetylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide, displayed moderate inhibitory activity against both Gram-negative and Gram-positive bacterial strains, with specific compounds showing significant growth inhibition effects (Iqbal et al., 2017).

Enzyme Inhibition

Compounds with 1,3,4-oxadiazole and Azinane Appendages to Evaluate Enzymes Inhibition Applications Supported by Docking and BSA Binding Research focused on the green synthesis of N-(substituted)-2-(5-(1-(4-nitrophenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide hybrids explored their applications in overcoming enzymatic diseases. The study indicated that these compounds, related structurally to this compound, could inhibit acetylcholinesterase (AChE) and urease enzymes effectively, offering potential pharmacological applications (Rehman et al., 2018).

Alzheimer’s Disease

Synthesis of New Heterocyclic 3-piperidinyl-1,3,4-oxadiazole Derivatives as Potential Drug Candidate for the Treatment of Alzheimer’s Disease Investigations into new N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide aimed to identify drug candidates for Alzheimer’s disease. The study revealed that these compounds, sharing structural similarities with this compound, demonstrated enzyme inhibition activity against acetylcholinesterase (AChE), suggesting potential therapeutic applications for Alzheimer’s (Rehman et al., 2018).